Cas no 128349-50-8 (2-Amino-2-(3,4-dichlorophenyl)acetic acid)

2-Amino-2-(3,4-dichlorophenyl)acetic acid is a chiral aromatic amino acid derivative featuring a dichlorophenyl substituent, which imparts unique steric and electronic properties. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules, such as CNS-targeting agents and enzyme inhibitors. Its rigid aromatic backbone and functional groups (amino and carboxyl) enable selective modifications, making it valuable for asymmetric synthesis and medicinal chemistry applications. The dichlorophenyl moiety enhances lipophilicity, potentially improving membrane permeability in drug design. High purity grades are available to ensure reproducibility in research and industrial processes. Suitable for use under standard laboratory conditions with proper handling.
2-Amino-2-(3,4-dichlorophenyl)acetic acid structure
128349-50-8 structure
Product Name:2-Amino-2-(3,4-dichlorophenyl)acetic acid
CAS No:128349-50-8
MF:C8H7Cl2NO2
MW:220.052680253983
MDL:MFCD03425231
CID:98363
PubChem ID:16641904
Update Time:2025-05-25

2-Amino-2-(3,4-dichlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-2-(3,4-dichlorophenyl)acetic acid
    • AMINO(3,4-DICHLOROPHENYL)ACETIC ACID
    • Benzeneacetic acid, a-amino-3,4-dichloro-
    • AMINO-(3,4-DICHLORO-PHENYL)-ACETIC ACID
    • aminodichlorophenylaceticacid
    • 2-AMINO-2-(3,4-DICHLOROPHENYL)ACETIC ACID hcl
    • DTXSID80586438
    • Benzeneacetic acid, alpha-amino-3,4-dichloro-
    • FT-0681007
    • CS-0199763
    • SCHEMBL19554953
    • J-507744
    • AKOS000183509
    • MFCD03425231
    • 128349-50-8
    • SY028338
    • AB33103
    • AKOS016045350
    • (2S)-2-AMINO-2-(3,4-DICHLOROPHENYL)ACETIC ACID
    • AMINO-(3,4-DICHLORO-PHENYL)-ACETICACID
    • FB-0734
    • AB14602
    • AB33101
    • Z317024644
    • EN300-88023
    • (2R)-2-amino-2-(3,4-dichlorophenyl)acetic Acid
    • DB-024109
    • 1241677-98-4
    • MDL: MFCD03425231
    • Inchi: 1S/C8H7Cl2NO2/c9-5-2-1-4(3-6(5)10)7(11)8(12)13/h1-3,7H,11H2,(H,12,13)
    • InChI Key: NHRIRGQUPAYPDT-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(C(=O)O)N)Cl

Computed Properties

  • Exact Mass: 218.98500
  • Monoisotopic Mass: 218.9853839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.515
  • Boiling Point: 355.8 ℃ at 760 mmHg
  • Flash Point: 169°C
  • Refractive Index: 1.615
  • PSA: 63.32000
  • LogP: 2.77810

2-Amino-2-(3,4-dichlorophenyl)acetic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-Amino-2-(3,4-dichlorophenyl)acetic acid Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

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2-Amino-2-(3,4-dichlorophenyl)acetic acid Production Method

Additional information on 2-Amino-2-(3,4-dichlorophenyl)acetic acid

2-Amino-2-(3,4-Dichlorophenyl)Acetic Acid: A Comprehensive Overview

Introduction to 2-Amino-2-(3,4-Dichlorophenyl)Acetic Acid

2-Amino-2-(3,4-Dichlorophenyl)Acetic Acid, also known by its CAS No. 128349-50-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug design and synthesis. The molecule consists of a dichlorophenyl group attached to an aminoacetic acid moiety, which contributes to its versatile chemical properties.

Recent advancements in synthetic methodologies have enabled the efficient production of 2-Amino-2-(3,4-Dichlorophenyl)Acetic Acid, making it more accessible for research and industrial applications. Its structure allows for various functionalization pathways, which have been explored in recent studies to develop novel bioactive compounds.

Structural Insights and Chemical Properties

The molecular structure of 2-Amino-2-(3,4-Dichlorophenyl)Acetic Acid is characterized by a central glycine backbone, with a dichlorophenyl group at the alpha position. This arrangement imparts unique electronic and steric properties to the molecule. The presence of two chlorine atoms on the aromatic ring introduces electron-withdrawing effects, which can influence the compound's reactivity and biological activity.

Research has shown that the dichlorophenyl group plays a crucial role in modulating the physicochemical properties of the compound. For instance, it enhances the molecule's lipophilicity, which is essential for drug absorption and bioavailability. Additionally, the amino group provides hydrogen bonding capabilities, further contributing to the compound's solubility and stability under physiological conditions.

Synthesis and Functionalization

The synthesis of 2-Amino-2-(3,4-Dichlorophenyl)Acetic Acid involves multi-step reactions that typically start with chlorination of phenol derivatives followed by coupling with aminoacetic acid precursors. Recent studies have focused on optimizing these reactions to improve yield and purity while minimizing environmental impact.

Functionalization strategies for this compound include alkylation, acylation, and cyclization reactions. These modifications have led to the development of derivatives with enhanced biological activity. For example, researchers have successfully synthesized analogs with improved potency against various enzyme targets.

Biological Activity and Applications

2-Amino-2-(3,4-Dichlorophenyl)Acetic Acid has demonstrated promising biological activity in several assays. It has been evaluated as a potential lead compound in anti-inflammatory and anticancer drug discovery programs. Recent studies highlight its ability to inhibit key enzymes involved in inflammatory pathways, making it a valuable tool for developing novel therapeutics.

In addition to its pharmacological applications, this compound has found utility in agrochemicals and materials science. Its use as an intermediate in the synthesis of herbicides and fungicides has been explored extensively in recent years.

Safety and Regulatory Considerations

The safety profile of 2-Amino-2-(3,4-Dichlorophenyl)Acetic Acid has been thoroughly investigated to ensure compliance with regulatory standards. Acute toxicity studies indicate that it exhibits low toxicity when administered at therapeutic doses. However, long-term exposure studies are ongoing to assess its potential genotoxicity and carcinogenicity.

Regulatory agencies have classified this compound based on its physicochemical properties and toxicological data. Its classification ensures that it is handled safely in industrial settings while minimizing environmental risks.

Future Prospects and Research Directions

The future of 2-Amino-2-(3,4-Dichlorophenyl)Acetic Acid lies in its continued exploration as a versatile building block for drug discovery. Ongoing research aims to uncover new biological targets for this compound while optimizing its pharmacokinetic properties for clinical use.

Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field. The integration of computational chemistry tools with experimental approaches will likely accelerate the development of novel derivatives with enhanced efficacy.

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